Cas no 182415-31-2 (4-Bromo-3-(5-bromo-2-thienyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Bromo-3-(5-bromo-2-thienyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 182415-31-2
• MF: C₈H₄Br₂N₂O₂S
• MW: 352.002558708191
• MDL: MFCD16652811
• CID: 5056368
• PubChem ID: 45496325
• Update Time: 2023-08-25

4-Bromo-3-(5-bromo-2-thienyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(5-bromo-2-thienyl)-1H-pyrazole-5-carboxylic acid
• 4-bromo-5-(5-bromothiophen-2-yl)-1H-pyrazole-3-carboxylic acid
• 4-Bromo-3-(5-bromo-2-thienyl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD16652811
• Inchi： 1S/C8H4Br2N2O2S/c9-4-2-1-3(15-4)6-5(10)7(8(13)14)12-11-6/h1-2H,(H,11,12)(H,13,14)
• InChI Key： CGDCIYIQAIPESQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NNC=1C1=CC=C(S1)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.2
• Topological Polar Surface Area: 94.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives